Cas no 41687-14-3 (1H-Benzimidazol-7-amine,5-chloro-1-methyl-(9CI))

• Product Name: 1H-Benzimidazol-7-amine,5-chloro-1-methyl-(9CI)
• CAS No: 41687-14-3
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 327876
• Update Time: 2023-03-30

1H-Benzimidazol-7-amine,5-chloro-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine,5-chloro-1-methyl-
• 1H-Benzimidazol-7-amine,5-chloro-1-methyl-(9CI)

• Inchi： 1S/C8H8ClN3/c1-12-4-11-7-3-5(9)2-6(10)8(7)12/h2-4H,10H2,1H3
• InChI Key： UXXXXKVATXONLL-UHFFFAOYSA-N
• SMILES： C1=NC2=CC(Cl)=CC(N)=C2N1C

Computed Properties

• Exact Mass: 181.041
• Monoisotopic Mass: 181.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2